![molecular formula C20H25N3O4 B6506453 ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate CAS No. 1421455-80-2](/img/structure/B6506453.png)
ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate
Overview
Description
Ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate (EAPC) is a synthetic derivative of the natural amino acid tryptophan. It is a small molecule with a molecular weight of 286.4 g/mol. EAPC has been studied for its potential therapeutic applications in the treatment of a variety of diseases and disorders.
Scientific Research Applications
Ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate has been studied for its potential applications in the treatment of a variety of diseases and disorders. It has been found to possess anti-inflammatory, anti-apoptotic, and antioxidant properties, which may be beneficial in the treatment of cancer, inflammation, and neurodegenerative diseases. Additionally, it has been studied for its potential applications in the treatment of pain, anxiety, and depression.
Mechanism of Action
Ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate has been found to act as an agonist of the serotonin 5-HT1A receptor. Activation of this receptor has been linked to the regulation of anxiety, depression, and pain. Additionally, it has been found to modulate the activity of the endocannabinoid system, which is involved in the regulation of inflammation, pain, and mood.
Biochemical and Physiological Effects
ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of the serotonin 5-HT1A receptor and the endocannabinoid system, which are involved in the regulation of anxiety, depression, pain, and inflammation. Additionally, it has been found to possess anti-inflammatory, anti-apoptotic, and antioxidant properties, which may be beneficial in the treatment of cancer, inflammation, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate has several advantages and limitations for laboratory experiments. One advantage is that it is easy to synthesize, making it an ideal candidate for laboratory experiments. Additionally, it has been found to possess a variety of beneficial biochemical and physiological effects, which makes it an ideal candidate for further research. However, it is important to note that the effects of ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate have not been extensively studied, and further research is needed to fully understand its potential therapeutic applications.
Future Directions
The potential future directions for research on ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate include further exploration of its therapeutic applications in the treatment of a variety of diseases and disorders. Additionally, further research is needed to explore the biochemical and physiological effects of ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate, as well as its mechanism of action. Additionally, further research is needed to explore the potential pharmacological interactions of ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate with other drugs. Finally, further research is needed to explore the potential toxicological effects of ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate.
Synthesis Methods
Ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate is synthesized by a two-step reaction. In the first step, the carboxyl group of tryptophan is replaced by an acetamido group using an acylation reaction. This is followed by a condensation reaction between the acetamido group and ethyl piperidine-1-carboxylate. The resulting product is ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate.
properties
IUPAC Name |
ethyl 4-[[2-(3-acetylindol-1-yl)acetyl]amino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4/c1-3-27-20(26)22-10-8-15(9-11-22)21-19(25)13-23-12-17(14(2)24)16-6-4-5-7-18(16)23/h4-7,12,15H,3,8-11,13H2,1-2H3,(H,21,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAFDQZICOUIFOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)CN2C=C(C3=CC=CC=C32)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-[2-(3-acetyl-1H-indol-1-yl)acetamido]piperidine-1-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]cyclopentanecarboxamide](/img/structure/B6506370.png)
![2-chloro-6-fluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide](/img/structure/B6506378.png)
![N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2,5-dimethylfuran-3-carboxamide](/img/structure/B6506379.png)
![1-methyl-6-oxo-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,6-dihydropyridazine-3-carboxamide](/img/structure/B6506393.png)
![N-(4,5-dimethyl-1,3-thiazol-2-yl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B6506400.png)
![8-tert-butyl-6-oxo-N-[(thiophen-2-yl)methyl]-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B6506404.png)
![N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methoxy-1,2-oxazole-5-carboxamide](/img/structure/B6506411.png)
![3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2-oxazole-5-carboxamide](/img/structure/B6506415.png)
![2-{[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-[2-(thiophen-2-yl)ethyl]acetamide](/img/structure/B6506423.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[6-(thiomorpholin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide](/img/structure/B6506430.png)
![N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{[3-(piperidin-1-yl)pyrazin-2-yl]sulfanyl}acetamide](/img/structure/B6506448.png)
![N-[(2-chlorophenyl)methyl]-2-[7-(methoxymethyl)-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetamide](/img/structure/B6506449.png)
![5-[(4-bromo-2-fluorophenyl)methyl]-2-(2-chlorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6506461.png)